Ethyl [({[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)-3-(trifluoromethyl)anilino]acetate

• Molecular Formula: C20H17F3N4O4S
• Molecular Weight: 466.4 g/mol
• IUPAC Name: ethyl 2-[N-[2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl]-3-(trifluoromethyl)anilino]acetate
• InChI: InChI=1S/C20H17F3N4O4S/c1-2-30-17(29)11-27(15-5-3-4-14(10-15)20(21,22)23)16(28)12-32-19-26-25-18(31-19)13-6-8-24-9-7-13/h3-10H,2,11-12H2,1H3
• InChI Key: SSDVTSGWMJDWNX-UHFFFAOYSA-N
• SMILES: CCOC(=O)CN(C1=CC=CC(=C1)C(F)(F)F)C(=O)CSC2=NN=C(O2)C3=CC=NC=C3

Description

Ethyl [({[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)-3-(trifluoromethyl)anilino]acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is known for its unique chemical structure and properties, which make it a valuable tool for scientific research.

Mechanism of Action

The mechanism of action of Ethyl [({[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)-3-(trifluoromethyl)anilino]acetate is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins in the body, which can lead to a variety of physiological effects.
Biochemical and Physiological Effects:
Ethyl [({[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)-3-(trifluoromethyl)anilino]acetate has been shown to have a variety of biochemical and physiological effects. This compound has been found to have anti-inflammatory properties, as well as the ability to inhibit the growth of certain cancer cells. Additionally, it has been shown to have potential applications in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl [({[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)-3-(trifluoromethyl)anilino]acetate in lab experiments is its unique chemical structure and properties, which make it a valuable tool for scientific research. However, one of the limitations of using this compound is its high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are many future directions for the study and application of Ethyl [({[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)-3-(trifluoromethyl)anilino]acetate. Some potential areas of research include further studies on its mechanism of action, as well as its potential applications in the treatment of various diseases and disorders. Additionally, there is a need for more research on the synthesis and purification of this compound, as well as its potential applications in the development of new drugs and therapies.

Synthesis Methods

The synthesis of Ethyl [({[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)-3-(trifluoromethyl)anilino]acetate involves several steps, including the reaction of 5-(4-pyridinyl)-1,3,4-oxadiazole-2-thiol with ethyl chloroacetate, followed by the reaction with 3-(trifluoromethyl)aniline. The final product is obtained through purification and isolation of the compound.

Scientific Research Applications

Ethyl [({[5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetyl)-3-(trifluoromethyl)anilino]acetate has been widely used in scientific research due to its potential applications in various fields. This compound has been used as a tool in the development of new drugs, as well as in the study of biological systems and processes.